Cas no 274901-16-5 (Vildagliptin)

• Product Name: Vildagliptin
• CAS No: 274901-16-5
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• MDL: MFCD08275142
• CID: 67423
• PubChem ID: 66763029
• Update Time: 2025-09-22

Vildagliptin Chemical and Physical Properties

Names and Identifiers

• Vildagliptin
• Vildagliptin (NVP-LAF 237)
• (-)-(2S)-1-[[(3-Hydroxytricyclo[3.3.1.1[3,7]]dec-1-yl)amino]acetyl]pyrrolidine-2-carbonitrile
• 2-Pyrrolidinecarbonitrile, 1-(((3-hydroxytricyclo(3.3.1.13,7)dec-1-yl)amino)acetyl)-, (2S)-
• Galvus
• Laf 237
• Unii-I6B4B2U96p
• Vildagliptin (LAF-237)
• 2-Pyrrolidinecarbonitrile, 1-[2-[(3-hydroxytricyclo[3.3.1.13,7]dec-1-yl)amino]acetyl]-, (2S)-
• Vildagliptin (LAF237,Galvus®,Zomelis®)
• Vildagliptin iMpurity
• NVP-LAF 237
• 2-Pyrrolidinecarbonitrile,1-[[(3-hydroxytricyclo[3.3.1.13,7]dec-1-yl)amino]acetyl]-, (2S)- (9CI)
• (-)-(2S)-1-[[(3-Hydroxytricyclo[3.3.1.1(3,7)]dec-1-yl)amino]acetyl]pyrrolidine-2-carbonitrile
• Xiliarx
• Jalra
• Equa
• LAF237
• (2S)-1-[2-[(3-hydroxy-1-adamantyl)amino]acetyl]pyrrolidine-2-carbonitrile
• I6B4B2U96P
• (2S)-1-{2-[(3-hydroxyadamantan-1-yl)amino]acetyl}pyrrolidine-2-carbonitrile
• (2S)-1-[N-(3-Hydroxyadamantan-1-yl)glycyl]pyrrolidine-2-carbonitrile
• (S)-1-[2-[(3-Hy
• NVP-LAF-237
• (S)-1-(2-(((1r,3R,5R,7S)-3-hydroxyadamantan-1-yl)amino)acetyl)pyrrolidine-2-carbonitrile
• 274901-16-5
• AKOS015898120
• SYOKIDBDQMKNDQ-XWTIBIIYSA-N
• DTXSID80881091
• VILDAGLIPTIN [MART.]
• DTXCID201022401
• (2S)-1-(((3-Hydroxytricyclo(3.3.1.13,7)dec-1-yl)amino)acetyl)pyrrolidine-2-carbonitrile
• Vildagliptina
• DB04876
• GTPL6310
• VILDAGLIPTIN [EMA EPAR]
• Vildagliptin (JAN/USAN/INN)
• CHEBI:135285
• 2-PYRROLIDINECARBONITRILE, 1-(((3-HYDROXYTRICYCLO(3.3.1.1(SUP 3,7))DEC-1-YL)AMINO)ACETYL)-, (2S)-
• Vitagliptin
• VILDAGLIPTIN [INN]
• (2S)-1-{2-[(3-Hydroxyadamant-1-yl)amino]acetyl}pyrrolidine-2-carbonitrile
• NVP-LAF237
• A10BH02
• CCG-267505
• VILDAGLIPTIN [WHO-DD]
• NCGC00386200-01
• NS00010516
• Vildagliptin [USAN:INN:BAN:JAN]
• s3033
• CS-1465
• SCHEMBL16579
• Vildagliptin- Bio-X
• Zomelis
• Vildagliptin [USAN]
• Q421042
• VILDAGLIPTIN [JAN]
• CHEMBL142703
• 2S)-1-[[(3-Hydroxytricyclo[3.3.1.13,7]decane-1-yl)amino]acetyl]-2-pyrrolidinecarbonitrile
• AC-1273
• Vidagliptin (see Vildagliptin)
• 1-[2-[(3-hydroxytricyclo[3.3.1.13,7]dec-1-yl)amino]acetyl]-2S-pyrrolidinecarbonitrile
• A10BD08
• vildagliptinum
• (2S)-1-{[(3-hydroxyadamant-1-yl)amino]acetyl}pyrrolidine-2-carbonitrile
• Equa (TN)
• VILDAGLIPTIN [MI]
• (2S)-1-(((3-HYDROXYTRICYCLO(3.3.1.1(SUP 3,7))DEC-1-YL)AMINO)ACETYL)PYRROLIDINE-2-CARBONITRILE
• vildagliptine
• D07080
• EN300-18527744
• AB01566863_01
• (2S)-(((3-hydroxyadamantan-1-yl)amino)acetyl)pyrrolidine-2-carbonitrile
• SW220049-1
• Galvus (TN)
• 1ST11066
• LAF-237
• VILDAGLIPTIN (MART.)
• (2S)-1-{[(3-Hydroxytricyclo[3.3.1.13,7]dec-1-yl)amino]acetyl}pyrrolidine-2-carbonitrile
• (2S)-{((3-Hydroxyadamantan-1-yl)amino)acetyl}pyrrolidine-2-carbonitrile
• (-)-(2S)-1-(((3-HYDROXYTRICYCLO(3.3.1.1(SUP(3,7))DEC-1-YL)AMINO)ACETYL)PYRROLIDINE-2-CARBONITRILE
• HY-14291
• BDBM11695
• AM20090695
• BV164521
• NCGC00386200-02
• BRD-A94993966-001-05-1
• BRD-A94993966-001-04-4

• MDL： MFCD08275142
• Inchi： 1S/C17H25N3O2/c18-9-14-2-1-3-20(14)15(21)10-19-16-5-12-4-13(6-16)8-17(22,7-12)11-16/h12-14,19,22H,1-8,10-11H2/t12?,13?,14-,16?,17?/m0/s1
• InChI Key： SYOKIDBDQMKNDQ-XWTIBIIYSA-N
• SMILES： OC12CC3CC(C1)CC(C3)(C2)NCC(N1CCC[C@H]1C#N)=O

Computed Properties

• Exact Mass: 303.19500
• Monoisotopic Mass: 303.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4
• XLogP3: 0.9

Experimental Properties

• Color/Form: Powder
• Density: 1.27
• Melting Point: 153-155?C
• Boiling Point: 531.3°C at 760 mmHg
• Flash Point: 275.1℃
• PSA: 76.36000
• LogP: 1.50308
• Specific Rotation: -78.3° (c = 9.73 in methanol)

Vildagliptin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：3077
• Hazard Category Code： 28-38-41-48
• Safety Instruction： 24/25-26-28-36/37/39
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Vildagliptin

Introduction to Vildagliptin (CAS No: 274901-16-5) in Modern Pharmaceutical Research

Vildagliptin, chemically designated as (R)-3-amino-1-cyano-4-(3,4-dimethoxyphenyl)-2-(1,3-thiazolidin-2-yl)butan-1-one, is a highly specialized pharmaceutical compound that has garnered significant attention in the field of diabetes management and metabolic research. With the CAS number 274901-16-5, this molecule represents a cornerstone in the development of oral antidiabetic agents, particularly those targeting the glucagon-like peptide-1 (GLP-1) receptor. The unique structural configuration of Vildagliptin enables it to exert its therapeutic effects with remarkable efficacy and selectivity, making it a subject of extensive scientific investigation.

The pharmacological profile of Vildagliptin is deeply rooted in its ability to inhibit the dipeptidyl peptidase-4 (DPP-4) enzyme, which plays a critical role in the regulation of glucose homeostasis. By inhibiting DPP-4, Vildagliptin enhances the levels of endogenous GLP-1 and glucose-dependent insulin secretion, while simultaneously suppressing glucagon release. This mechanism of action not only improves glycemic control but also contributes to weight management and cardiovascular risk reduction, aligning with contemporary therapeutic goals for type 2 diabetes mellitus.

Recent advancements in the study of Vildagliptin have highlighted its potential beyond traditional antidiabetic applications. Emerging research suggests that Vildagliptin may possess neuroprotective properties, which could have implications for the treatment of neurodegenerative disorders such as Alzheimer's disease. The molecule's ability to cross the blood-brain barrier and modulate neurotransmitter pathways has opened new avenues for investigation. Additionally, studies are exploring its role in modulating inflammatory responses and improving endothelial function, further broadening its therapeutic spectrum.

The synthesis and characterization of Vildagliptin (CAS No: 274901-16-5) have been refined through cutting-edge chemical methodologies, ensuring high purity and stability. The process involves multi-step organic synthesis, including condensation reactions, cyclization, and functional group transformations. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These methodologies adhere to stringent quality control standards, guaranteeing that the final product meets pharmaceutical-grade specifications.

In clinical settings, Vildagliptin has demonstrated superior efficacy in managing hyperglycemia without causing significant hypoglycemic episodes. Its once-daily dosing regimen enhances patient compliance, making it a preferred choice for many individuals with type 2 diabetes. Long-term studies have also shown that Vildagliptin contributes to sustained weight loss and improved lipid profiles, addressing multiple cardiovascular risk factors simultaneously. These benefits underscore its significance as a therapeutic agent in contemporary diabetes care.

The safety profile of Vildagliptin has been thoroughly evaluated through extensive clinical trials involving diverse patient populations. Common adverse effects are generally mild and transient, including headache, nasopharyngitis, and upper respiratory tract infections. Rare but serious adverse events have been reported, emphasizing the importance of monitoring liver function and renal status during treatment. Despite these considerations, Vildagliptin remains one of the most well-tolerated DPP-4 inhibitors available on the market.

The future direction of research on Vildagliptin (CAS No: 274901-16-5) is promising, with investigations focusing on optimizing its pharmacokinetic properties and exploring novel therapeutic applications. Innovations in drug delivery systems are being explored to enhance bioavailability and reduce gastrointestinal side effects. Additionally, combination therapies involving Vildagliptin with other antidiabetic agents or non-pharmacological interventions are being studied to achieve more comprehensive metabolic control.

From a regulatory perspective, Vildagliptin has obtained approval from major health authorities worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These approvals are based on robust preclinical data and clinical trial results demonstrating its safety and efficacy. The regulatory pathway for new pharmaceuticals like Vildagliptin exemplifies the rigorous standards required for ensuring patient safety and therapeutic benefit.

In conclusion, Vildagliptin, with its CAS number 274901-16-5, represents a significant advancement in the management of type 2 diabetes mellitus. Its unique mechanism of action, combined with favorable efficacy and safety profiles, Vildagliptin continues to be a cornerstone in modern diabetes care. Ongoing research is expanding our understanding of its potential beyond traditional antidiabetic applications, Vildagliptin paving the way for innovative therapeutic strategies that address complex metabolic disorders.